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Abstract

Tris(2,4-di-tert-butylphenyl)phosphate is a multifaceted organophosphate compound with
significant industrial applications and emerging biological importance. Primarily utilized as a
processing stabilizer and antioxidant in polymers, it is also recognized for its anti-inflammatory
properties, stemming from its activity as an inhibitor of secretory phospholipase A2 (SPLA2).
This technical guide provides a comprehensive overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and analysis, and an exploration of
its mechanism of action in biological systems.

Chemical and Physical Properties

Tris(2,4-di-tert-butylphenyl)phosphate is a white, solid compound.[1] Its key physical and
chemical properties are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source
CAS Number 95906-11-9 [2]
Molecular Formula C42H6304P [2]
Molecular Weight 662.92 g/mol [2]
Appearance White solid / Dry Powder [1]
Melting Point 99-101 °C
Boiling Point (Predicted) 609.8 + 55.0 °C
Density (Predicted) 1.007 + 0.06 g/cm?3

Table 2: Solubility Data
Solvent Solubility Conditions Source
Water <0.1 g/100g 25°C
Methanol <0.5 g/100g 25°C
Ethanol 50 mg/mL (75.42 mM)  Requires sonication
Acetone 25 mg/mL (37.71 mM)  Requires sonication
DMSO 2 mg/mL (3.02 mM) Requires sonication

and warming to 60°C

Synthesis and Experimental Protocols

Tris(2,4-di-tert-butylphenyl)phosphate is primarily synthesized through the oxidation of its

phosphite precursor, Tris(2,4-di-tert-butylphenyl) phosphite (also known as Irgafos 168). The

synthesis of the phosphite and its subsequent oxidation are detailed below.

Synthesis of Tris(2,4-di-tert-butylphenyl) phosphite

(Precursor)

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tris_2_4-DI-tert-butylphenyl_phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_2_4-DI-tert-butylphenyl_phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_2_4-DI-tert-butylphenyl_phosphate
https://www.benchchem.com/product/b128399
https://www.benchchem.com/product/b143682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of the phosphite precursor involves the reaction of 2,4-di-tert-butylphenol with
phosphorus trichloride.

Experimental Protocol:

e Reaction Setup: In a multi-stage reaction vessel, combine 2,4-di-tert-butylphenol with 40-
100% of the catalyst.

 First Stage: Introduce phosphorus trichloride to the mixture. Allow the reaction to proceed
under normal pressure at a temperature of 55-70°C for a duration of 15 to 40 minutes.

e Second Stage: The reaction mixture is then heated to over 140°C under normal pressure.
Any remaining catalyst can be added during this stage.

e Third Stage: The reaction is continued under reduced pressure at a temperature of at least
186°C.

« |solation: The final product, Tris(2,4-di-tert-butylphenyl) phosphite, is then isolated from the
reaction mixture. This process is typically carried out in the absence of a solvent.
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Isolation of
Tris(2,4-di-tert-butylphenyl) phosphite

2,4-di-tert-butylphenol + Combine _ | First Stage Reaction | Heat _| Second Stage Reaction | Heat & Reduce Pressure
Phosphorus Trichloride + Catalyst (55-70°C, 15-40 min) (>140°C)

Third Stage Reaction Isolate
(2186°C, Reduced Pressure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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